5-(2-Hydroxy-3-methoxybenzylidene)-3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C23H23N3O5S
• Molecular Weight: 453.5 g/mol
• IUPAC Name: (5Z)-5-[(2-hydroxy-3-methoxyphenyl)methylidene]-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C23H23N3O5S/c1-31-18-9-5-6-16(21(18)28)14-19-22(29)26(23(30)32-19)15-20(27)25-12-10-24(11-13-25)17-7-3-2-4-8-17/h2-9,14,28H,10-13,15H2,1H3/b19-14-
• InChI Key: LXTZKDFMUDSYIR-RGEXLXHISA-N
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=C\2/C(=O)N(C(=O)S2)CC(=O)N3CCN(CC3)C4=CC=CC=C4
• SMILES: COC1=CC=CC(=C1O)C=C2C(=O)N(C(=O)S2)CC(=O)N3CCN(CC3)C4=CC=CC=C4

Description

5-(2-Hydroxy-3-methoxybenzylidene)-3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-thiazolidine-2,4-dione is a chemical compound with potential medicinal properties. It belongs to the class of thiazolidinediones, which are known for their antidiabetic and anti-inflammatory effects. This compound has gained attention in recent years due to its promising pharmacological properties, including its ability to act as an antioxidant, an anti-inflammatory, and an antitumor agent.

Mechanism of Action

The mechanism of action of 5-(2-Hydroxy-3-methoxybenzylidene)-3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-thiazolidine-2,4-dione involves its ability to modulate various signaling pathways in the body. It has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which leads to the upregulation of antioxidant enzymes. It also inhibits the activation of nuclear factor-kappa B (NF-κB), which is a key regulator of inflammation.
Biochemical and physiological effects:
The biochemical and physiological effects of 5-(2-Hydroxy-3-methoxybenzylidene)-3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-thiazolidine-2,4-dione have been investigated in various in vitro and in vivo studies. It has been shown to reduce oxidative stress and inflammation in animal models of diabetes, Alzheimer's disease, and cancer. It also exhibits antitumor activity by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2-Hydroxy-3-methoxybenzylidene)-3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-thiazolidine-2,4-dione in lab experiments include its low toxicity and high solubility in water and organic solvents. However, its stability under different experimental conditions should be carefully evaluated, and its potential interactions with other compounds should be taken into account.

Future Directions

There are several future directions for research on 5-(2-Hydroxy-3-methoxybenzylidene)-3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-thiazolidine-2,4-dione. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer, diabetes, and neurodegenerative disorders. Another direction is the development of new derivatives with improved pharmacological properties. Furthermore, the molecular mechanisms underlying its biological effects should be further elucidated to better understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-(2-Hydroxy-3-methoxybenzylidene)-3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-thiazolidine-2,4-dione involves the condensation of 2-hydroxy-3-methoxybenzaldehyde with 2-oxo-2-(4-phenyl-1-piperazinyl)ethylamine, followed by the addition of thiosemicarbazide and acetic anhydride. The reaction is carried out in the presence of a catalyst, such as p-toluenesulfonic acid, and under reflux conditions. The resulting product is then purified by recrystallization.

Scientific Research Applications

The potential medicinal properties of 5-(2-Hydroxy-3-methoxybenzylidene)-3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-thiazolidine-2,4-dione have been studied extensively in the scientific community. It has been found to exhibit antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Additionally, it has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes.